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Abstract

SP-111, chemically known as THC morpholinylbutyrate, is a synthetic ester prodrug of A°-
tetrahydrocannabinol (A°-THC) developed in the 1970s. A key feature of this compound is its
enhanced water solubility compared to the highly lipophilic parent molecule, THC. This
characteristic was intended to overcome limitations in the formulation and administration of
THC for research and potential therapeutic applications. SP-111 is designed to be
pharmacologically inactive until it undergoes biotransformation in the body, releasing the active
THC molecule. However, the metabolic conversion of SP-111 to THC has been reported to be
slow and variable, leading to unpredictable pharmacokinetic profiles and limiting its widespread
use. This guide provides a comprehensive technical overview of SP-111, including its chemical
properties, mechanism of action, and a summary of the available preclinical data. It also details
the downstream signaling pathways of its active metabolite, THC, and provides relevant
experimental protocols.

Chemical Properties and Structure
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SP-111 is a derivative of A°-THC where the phenolic hydroxyl group is esterified with a 4-
morpholinylbutyrate moiety. This modification significantly increases the water solubility of the
compound, allowing for the formation of water-soluble salts.[1]

Property Value

Chemical Name THC Morpholinylbutyrate

[(6aR,10aR)-6,6,9-trimethyl-3-pentyl-6a,7,8,10a-
IUPAC Name tetrahydrobenzo[c]chromen-1-yl] 4-morpholin-4-

ylbutanoate

Synonyms SP-111, A®-THC-O-[4-(morpholin-4-yl)butyrate]
CAS Number 55602-38-5

PubChem CID 6453212

Molecular Formula C29H43NOa

Molar Mass 469.66 g/mol

Mechanism of Action

SP-111 functions as a prodrug, meaning it is administered in an inactive form and is then
converted to its active form, A°-THC, within the body through metabolic processes.[1]

Bioconversion of SP-111 to A°-THC

The primary mechanism of activation for SP-111 is the enzymatic hydrolysis of the ester bond,
which cleaves the morpholinylbutyrate group from the THC molecule. This process is expected
to be catalyzed by esterase enzymes present in the plasma and various tissues, including the

liver.
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Fig. 1: Bioconversion of SP-111 to A°-THC.

Downstream Signaling of A°-THC

Once converted to A°-THC, the compound exerts its effects by acting as a partial agonist at
cannabinoid receptors, primarily the CB1 and CB2 receptors. These receptors are G-protein
coupled receptors (GPCRs) that, upon activation, initiate a cascade of intracellular signaling
events.[2][3][4][5][6]

CB1 Receptor Signaling:

CB1 receptors are predominantly found in the central nervous system and are responsible for
the psychoactive effects of THC. Their activation leads to:

e Inhibition of Adenylyl Cyclase: This results in a decrease in intracellular cyclic AMP (CAMP)
levels.[2][3][7]

e Modulation of lon Channels: Activation of G-protein-gated inwardly rectifying potassium
(GIRK) channels and inhibition of voltage-gated calcium channels.[2][6]

» Activation of Mitogen-Activated Protein Kinase (MAPK) Pathway: Including ERK, JNK, and
p38 MAPK.[2][3][6]
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» Activation of the PI3K/Akt Pathway.[3]
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Fig. 2: A°*-THC Signaling via CB1 Receptor.

CB2 Receptor Signaling:
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CB2 receptors are primarily expressed in the immune system and their activation is associated

with immunomodulatory effects. Similar to CB1 receptors, they are coupled to Gi/o proteins and

their activation also leads to the inhibition of adenylyl cyclase and activation of the MAPK

pathway.[2]

Preclinical Data

The majority of the available data on SP-111 comes from preclinical studies conducted in the

1970s and 1980s. These studies primarily focused on comparing the pharmacological effects of

SP-111 to those of A°-THC.

Study Focus

Key Findings

Reference

Schedule-Controlled Behavior

(Pigeons)

SP-111 was 3-6 times less
potent than A°-THC in
decreasing response rates.
SP-111 also had a slower

onset of action.

Dykstra et al., 1975

Neuronal Activity (Rats)

SP-111 produced behavioral
changes similar to A°-THC and
reduced spontaneous activity

of hippocampal cells.

Segal, 1978

Biogenic Amine Uptake (Mice)

A°-THC enhanced the uptake
of dopamine, norepinephrine,
serotonin, and GABA into brain
synaptosomes more effectively
than SP-111.

Hershkowitz & Szechtman,
1979

Drug Discrimination (Rats and

Pigeons)

SP-111 generalized to the
discriminative stimulus effects
of A°-THC, indicating similar
subjective effects, but with a

slower onset.

Jarbe & McMillan, 1980

Experimental Protocols
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Detailed experimental protocols from the original publications are not readily available.
However, based on the abstracts and general knowledge of the methodologies of that era, the
following are representative outlines of the key experiments.

Schedule-Controlled Behavior in Pigeons

o Objective: To assess the effect of SP-111 and A°-THC on operant behavior.

o Apparatus: Standard pigeon operant conditioning chambers equipped with a response key, a
grain hopper for food reinforcement, and stimulus lights.

e Procedure:

o Pigeons are trained to peck a response key under a specific schedule of reinforcement
(e.g., a variable-interval 3-minute schedule, where a reinforcer becomes available on

average every 3 minutes).

o Once a stable baseline of responding is established, birds are administered various doses
of SP-111 or A°-THC (intramuscularly or intravenously) prior to the experimental session.

o The rate of key pecking during the session is recorded and compared to the baseline rate

to determine the effect of the drug dose.

o A dose-response curve is generated to compare the potency of the two compounds.

Training Phase Testing Phase

Pigeon trained on Administer SP-111 Operant Behavior Session Record Response Rate Compare to Baseline
Variable-Interval Schedule or A>-THC p P and Generate Dose-Response Curve
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Fig. 3: Experimental Workflow for Schedule-Controlled Behavior.

In Vitro Uptake of Biogenic Amines
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e Objective: To determine the effect of in vivo administration of SP-111 and A°-THC on the
uptake of neurotransmitters by brain tissue.

e Procedure:
o Mice are treated with either SP-111, A°-THC, or a vehicle control.

o At a specified time after treatment, the animals are euthanized, and their brains are rapidly
removed and dissected.

o Synaptosomes (isolated nerve terminals) are prepared from specific brain regions (e.qg.,
cortex, striatum) by homogenization and differential centrifugation.

o The synaptosomal preparations are incubated with radiolabeled biogenic amines (e.g., 3H-
dopamine, 3H-norepinephrine, 3H-serotonin, 3H-GABA).

o The uptake of the radiolabeled neurotransmitter into the synaptosomes is measured by
liquid scintillation counting.

o The uptake in drug-treated animals is compared to that in control animals.

Conclusion and Future Directions

SP-111 represents an early attempt to improve the pharmaceutical properties of THC by
increasing its water solubility through a prodrug approach. While it successfully achieved this
primary objective, the compound's unpredictable pharmacokinetics, stemming from slow and
variable metabolic conversion to the active parent drug, has hindered its development and
clinical application. The preclinical studies from the 1970s and 1980s consistently
demonstrated that SP-111 is less potent and has a slower onset of action compared to A°-
THC.

For future research, a more detailed characterization of the enzymes responsible for the
hydrolysis of SP-111 and an in-depth investigation of its pharmacokinetic profile in different
species would be necessary to understand the variability in its effects. Furthermore, modern
analytical techniques could provide a more precise quantification of the conversion of SP-111
to THC and its subsequent metabolites in various tissues. While SP-111 itself may not be a
viable clinical candidate, the principles behind its design continue to be relevant in the ongoing
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development of cannabinoid-based therapeutics with improved delivery and pharmacokinetic
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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